Cas no 2133476-51-2 ((Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate)

• Product Name: (Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate
• CAS No: 2133476-51-2
• MF: C₁₇H₁₉BF₆S
• MW: 380.199184656143
• MDL: MFCD32062893
• CID: 4638388
• PubChem ID: 139050395
• Update Time: 2025-05-30

(Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate Chemical and Physical Properties

Names and Identifiers

• (Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate
• DBXS
• AMY6656
• D90414
• 2133476-51-2
• (difluoromethyl)bis(2,5-dimethylphenyl)sulfanium tetrafluoroborate
• difluoromethyl-bis(2,5-dimethylphenyl)sulfanium;tetrafluoroborate
• D5630

• MDL： MFCD32062893
• Inchi： 1S/C17H19F2S.BF4/c1-11-5-7-13(3)15(9-11)20(17(18)19)16-10-12(2)6-8-14(16)4;2-1(3,4)5/h5-10,17H,1-4H3;/q+1;-1
• InChI Key： PZFHGJCOZXVMNR-UHFFFAOYSA-N
• SMILES： [S+](C(F)F)(C1C=C(C)C=CC=1C)C1C=C(C)C=CC=1C.F[B-](F)(F)F

Computed Properties

• Exact Mass: 380.1204709g/mol
• Monoisotopic Mass: 380.1204709g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 301
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 1

(Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H314
• Warning Statement： P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
• PackingGroup：II

Additional information on (Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate

(Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium Tetrafluoroborate: A Comprehensive Overview

The compound with CAS No. 2133476-51-2, known as (Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which combines a sulfonium cation with a tetrafluoroborate anion. The difluoromethyl group attached to the sulfonium core introduces distinct electronic and steric properties, making it a valuable component in various chemical reactions and applications.

Recent studies have highlighted the potential of (Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate as a versatile reagent in organic synthesis. Its ability to act as both an electrophilic and nucleophilic species under different reaction conditions has been extensively explored. For instance, researchers have demonstrated its effectiveness in facilitating alkylation and acylation reactions, particularly in the presence of polar aprotic solvents. The tetrafluoroborate anion plays a crucial role in stabilizing the sulfonium cation while also contributing to the compound's reactivity.

The structural integrity of this compound is further enhanced by the presence of two 2,5-dimethylphenyl groups attached to the sulfonium center. These groups not only provide steric protection to the reactive difluoromethyl group but also contribute to the overall stability of the molecule. The combination of these substituents results in a highly symmetrical structure, which is advantageous for both synthetic and analytical purposes.

In terms of applications, (Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate has shown promise in the synthesis of fluorinated organic compounds. Its ability to transfer fluoride ions efficiently makes it an ideal candidate for use in fluorination reactions. Recent advancements in this area have leveraged its unique properties to develop novel methodologies for the synthesis of biologically active molecules and advanced materials.

The synthesis of this compound typically involves a multi-step process that begins with the preparation of the corresponding sulfonium salt. The reaction conditions are carefully optimized to ensure high yields and purity. The use of high-quality starting materials and precise control over reaction parameters are critical to obtaining the desired product. Researchers have also explored alternative synthetic routes, including microwave-assisted synthesis and catalytic methods, to enhance efficiency and scalability.

From an environmental perspective, (Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate exhibits favorable properties that make it suitable for use in green chemistry applications. Its relatively low toxicity profile and compatibility with eco-friendly solvents contribute to its appeal as a sustainable reagent. Ongoing research is focused on further improving its environmental footprint while maintaining its exceptional reactivity.

In conclusion, (Difluoromethyl)bis(2,5-dimethylphenyl)sulfonium tetrafluoroborate is a remarkable compound with a wide range of applications in organic synthesis and materials science. Its unique structure and reactivity make it an invaluable tool for chemists seeking innovative solutions to complex synthetic challenges. As research continues to uncover new potential uses for this compound, its role in advancing chemical science is expected to grow significantly.